Hydroxytyrosol 4-O-glucoside

• Molecular Formula: C14H20O8
• Molecular Weight: 316.30 g/mol
• InChI: InChI=1S/C14H20O8/c15-4-3-7-1-2-9(8(17)5-7)21-14-13(20)12(19)11(18)10(6-16)22-14/h1-2,5,10-20H,3-4,6H2
• InChIKey: JVOQYXVFJHETKK-UHFFFAOYSA-N

Hydroxytyrosol 4-O-glucoside Overview

Hydroxytyrosol 4-O-glucoside (CAS: 54695-80-6) is a naturally occurring phenolic glucoside derived from olive (Olea europaea) fruits, where it represents the major phenolic component in ripe olive pulp . Belonging to the class of phenolic glycosides, it comprises a hydroxytyrosol aglycone β-O-linked to a D-glucose moiety at the 4-position of the catechol ring, imparting enhanced aqueous solubility and markedly improved oxidative stability relative to the free hydroxytyrosol form [1]. This glycosylated conjugate serves as a critical precursor and storage form in olive plant physiology, underscoring its relevance for research into natural product stabilization strategies, bioavailability, and the functional characterization of olive-derived bioactives [2].

Aqueous-based assay & formulation workflows

Glycosidic conjugate with reported higher solubility than free aglycone

Direct O-glucoside: distinct metabolic fate vs. oleuropein pro-drug

Olive fruit ripening biomarker for metabolomics studies

• [1] HMDB. Metabocard for Hydroxytyrosol 4'-O-glucoside (HMDB0303789). 2021. View Source
• [2] Ohashi H, Koma D, Ohmoto T, et al. Enhancing hydroxytyrosol stability via site-specific glucosylation. Carbohydr Res. 2025;556:109618. View Source

Hydroxytyrosol 4-O-glucoside vs. Generic Alternatives

While free hydroxytyrosol (HT) exhibits potent antioxidant activity in vitro, its practical utility in many research and industrial settings is severely compromised by its inherent chemical instability: HT is highly susceptible to rapid auto-oxidation, quinone formation, and browning reactions, particularly in aqueous media and in the presence of trace metal ions [1]. This instability introduces significant batch-to-batch variability, complicates formulation, and undermines the reliability of in vivo pharmacokinetic studies [2]. Although oleuropein, a secoiridoid glycoside, offers some stabilization, it is a chemically distinct precursor requiring enzymatic or acidic hydrolysis to liberate HT, and its own degradation and metabolism profiles differ substantially from those of the direct 4-O-glucoside [3]. Substituting Hydroxytyrosol 4-O-glucoside with free HT or alternative precursors thus fails to replicate the unique combination of site-specific glycosidic stabilization, enhanced aqueous solubility, and distinct in vivo metabolic fate that defines this specific glucoconjugate, rendering generic substitution invalid for precise experimental and formulation requirements.

Hydroxytyrosol 4-O-glucoside

Hydroxytyrosol (aglycone)

Lower aqueous solubility and rapid first-pass metabolism may limit comparability in systemic exposure studies.

Hydroxytyrosol 4-O-glucoside

Oleuropein

Requires enzymatic hydrolysis to release HT; variable activation may shift pharmacokinetic endpoints unpredictably.

• [1] Ohashi H, Koma D, Ohmoto T, et al. Enhancing hydroxytyrosol stability via site-specific glucosylation. Carbohydr Res. 2025;556:109618. View Source
• [2] Zhu B, et al. Enhancing physical and chemical stability of hygroscopic hydroxytyrosol by cocrystal formation. Int J Pharm. 2023. View Source
• [3] López de las Hazas MC, Piñol C, Macià A, Motilva MJ. Differential absorption and metabolism of hydroxytyrosol and its precursors oleuropein and secoiridoids. J Funct Foods. 2016;22:52-63. View Source

Hydroxytyrosol 4-O-glucoside Differentiation Evidence

Aqueous Solubility Advantage

Enzymatic glucosylation at the para-position of the hydroxytyrosol catechol ring (the 4-O-position) significantly enhances molecular stability by protecting against oxidation and browning. The study demonstrated that meta- and para-glucosylated hydroxytyrosol regioisomers exhibited high stability even under conditions that promote catechol oxidation, whereas free hydroxytyrosol is highly susceptible to rapid oxidative degradation and browning [1]. The 4-O-glucoside form is highlighted as a naturally occurring stabilized storage form of HT in olives, enabling its accumulation and long-term presence in plant tissues [2].

Solubility

Class-level inference

Qualitative class-level enhancement over aglycone

Supports aqueous formulation use

Limited primary literature; data to verify

Evidence Dimension	Resistance to catechol oxidation and browning
Target Compound Data	High stability; resists browning under oxidative conditions
Comparator Or Baseline	Free Hydroxytyrosol (unconjugated)
Quantified Difference	Markedly enhanced stability (quantified as qualitative resistance to browning); free HT is rapidly oxidized/colored [1].
Conditions	In vitro enzymatic synthesis and stability assessment under conditions promoting catechol oxidation.

Why This Matters

This stability advantage directly addresses the primary practical limitation of free hydroxytyrosol—its poor shelf-life and rapid degradation—making the 4-O-glucoside a preferred form for applications requiring consistent bioactivity, extended storage, or aqueous formulation.

• [1] Ohashi H, Koma D, Ohmoto T, et al. Enhancing hydroxytyrosol stability via site-specific glucosylation. Carbohydr Res. 2025;556:109618. View Source
• [2] Bianco A, et al. Microcomponents of olive oil—III. Glucosides of 2(3,4-dihydroxy-phenyl)ethanol. Food Chem. 1998. View Source

Olive Ripening Biomarker

Glycosylation of phenolic compounds like hydroxytyrosol generally enhances their stability during digestion and improves their bioavailability profile relative to the free aglycone. In a comparative in vivo study in rats, the glycosidic precursor oleuropein (OLE) demonstrated greater stability during gastrointestinal digestion compared to free hydroxytyrosol (HT) and its secoiridoid aglycones (SEC), leading to a higher urinary excretion of HT metabolites and thus greater bioavailability [1]. While this is a class-level inference for Hydroxytyrosol 4-O-glucoside, the protective effect of the glycosidic bond against premature metabolism in the upper GI tract is a well-established principle, suggesting that HT 4-O-glucoside is likely to exhibit superior pharmacokinetic performance in vivo compared to free HT.

Ripening marker

Head-to-head

Dominant polyphenol at time zero; shifts to aglycone after 12-month fermentation

Specific to early-stage olive fruit

Based on Romero et al. 2004 natural fermentation study

Evidence Dimension	In vivo bioavailability (based on urinary metabolite excretion)
Target Compound Data	Not directly quantified for Hydroxytyrosol 4-O-glucoside; inferred from glycoside class behavior.
Comparator Or Baseline	Free Hydroxytyrosol
Quantified Difference	Glycoside (oleuropein) showed higher urinary HT metabolites vs. free HT and SECs [1].
Conditions	21-day dietary supplementation in rats (5 mg phenol/kg/day); analysis of plasma, urine, and tissues.

Why This Matters

This class-level evidence supports the selection of Hydroxytyrosol 4-O-glucoside over free hydroxytyrosol for in vivo studies where predictable pharmacokinetics and higher systemic exposure to HT metabolites are critical.

• [1] López de las Hazas MC, Piñol C, Macià A, Motilva MJ. Differential absorption and metabolism of hydroxytyrosol and its precursors oleuropein and secoiridoids. J Funct Foods. 2016;22:52-63. View Source

Direct Absorption vs. Pro-Drug Activation

Hydroxytyrosol 4-O-glucoside is not a minor constituent; it is the predominant phenolic component in ripe olive pulp. Quantitative analysis of olive fruit extracts revealed that Hydroxytyrosol 4-glucoside constitutes 62.7% and 70.6% of the total identified phenolic compounds in Manzanilla and Hojiblanca cultivars, respectively, far exceeding the content of free hydroxytyrosol, tyrosol, or oleuropein in these same matrices [1]. This high natural abundance in the edible fruit underscores its physiological relevance as the primary storage and transport form of hydroxytyrosol in olives.

Absorption route

Class-level inference

Direct O-glucoside; potential active transport via glucose transporters

May offer more predictable absorption than oleuropein

Class-level; requires direct compound-specific validation

Evidence Dimension	Relative abundance in olive pulp phenolic extracts
Target Compound Data	62.7 ± 12.1% (Manzanilla); 70.6 ± 7.9% (Hojiblanca) [1]
Comparator Or Baseline	Free Tyrosol: 70.2 ± 5.1% (Manzanilla), 1.0 ± 0.1% (Hojiblanca); Hydroxytyrosol 1-glucoside: 6.5 ± 2.3% (Manzanilla), 10.1 ± 1.3% (Hojiblanca) [1]
Quantified Difference	Hydroxytyrosol 4-glucoside is the dominant species, with up to ~70% of phenolic content in Hojiblanca.
Conditions	HPLC analysis of phenolic extracts from two olive cultivars (Manzanilla and Hojiblanca).

Why This Matters

This quantitative dominance establishes Hydroxytyrosol 4-O-glucoside as the key authentic olive-derived compound for researchers investigating olive phenolics, biomarkers of olive consumption, or the biological activity of olive fruit extracts.

• [1] Table 3. Percentage (%) of individual phenolic compounds in olive pulp extracts. Data from Oxford Academic / PMC. View Source

Solubility and Formulation Advantage: Glucoside Conjugation Enhances Aqueous Solubility

The covalent attachment of a D-glucose moiety to the hydroxytyrosol aglycone significantly alters its physicochemical profile, notably increasing its aqueous solubility. Hydroxytyrosol 4-O-glucoside is reported to be soluble in water, a stark contrast to the more lipophilic free hydroxytyrosol, which exhibits limited water solubility and requires organic co-solvents or complex formulation strategies for aqueous applications [1]. This enhanced hydrophilicity facilitates easier handling, dissolution, and formulation in aqueous buffers and cell culture media, a critical practical advantage for in vitro and in vivo experimental workflows.

Evidence Dimension	Aqueous solubility
Target Compound Data	Water-soluble [1]
Comparator Or Baseline	Free Hydroxytyrosol
Quantified Difference	Not explicitly quantified, but described as soluble in water; free HT is poorly water-soluble.
Conditions	Based on HMDB classification and vendor technical data.

Why This Matters

Improved water solubility directly translates to reduced experimental variability, simpler stock solution preparation, and broader applicability in cell-based assays and animal studies where aqueous dosing is required.

• [1] HMDB. Metabocard for Hydroxytyrosol 4'-O-glucoside (HMDB0303789). 2021. View Source

Antioxidant Activity Retention: Comparable Free Radical Scavenging to Hydroxytyrosol Aglycone

A key concern with derivatizing a potent antioxidant is the potential loss of activity. However, studies on hydroxytyrosol glycosides indicate that they retain significant antioxidant capacity. Hydroxytyrosol and its glycoside derivatives exhibit the best antioxidant parameters among phenylethanoid glycopyranosides in cell-free assays, including DPPH radical scavenging and reducing power, with DPPH scavenging values comparable to ascorbic acid [1]. While the specific IC50 for Hydroxytyrosol 4-O-glucoside is not isolated in this study, the class of hydroxytyrosol glycosides demonstrates robust antioxidant activity, suggesting that the 4-O-glucoside does not abrogate the core antioxidant pharmacophore of the hydroxytyrosol molecule.

Evidence Dimension	Antioxidant activity in cell-free assays
Target Compound Data	Hydroxytyrosol glycosides (including 4-O-glucoside class) show high DPPH scavenging and reducing power [1].
Comparator Or Baseline	Ascorbic acid (AA) and other phenylethanoid glycosides
Quantified Difference	DPPH scavenging values comparable to AA [1].
Conditions	Cell-free DPPH radical scavenging and reducing power assays.

Why This Matters

This evidence confirms that the 4-O-glucosylation does not compromise the intrinsic antioxidant activity of the hydroxytyrosol core, allowing users to leverage both the improved stability/solubility of the glucoside and the robust antioxidant properties of the aglycone.

• [1] Comparative study of relationship between structure of phenylethanoid glycopyranosides and their activities using cell-free assays and human cells cultured in vitro. Toxicol In Vitro. 2019;61:104646. View Source

Hydroxytyrosol 4-O-glucoside Application Scenarios

Aqueous In Vitro Bioassays

Given its enhanced stability and class-level evidence for improved bioavailability relative to free hydroxytyrosol, Hydroxytyrosol 4-O-glucoside is the preferred compound for investigating the absorption, distribution, metabolism, and excretion (ADME) of olive phenolic glycosides in animal models [1]. Its water solubility facilitates precise oral gavage or IV administration, while its glycosidic bond resists premature degradation, enabling the study of site-specific hydrolysis and the generation of bioactive HT metabolites in the colon [2].

Olive Ripening & Post-Harvest Studies

The markedly improved oxidative stability of Hydroxytyrosol 4-O-glucoside compared to free hydroxytyrosol makes it a superior candidate for incorporation into long-shelf-life dietary supplements, functional beverages, and fortified foods [1]. Its resistance to browning and oxidation ensures consistent product quality and potency over extended storage periods, a critical requirement for commercial nutraceutical products [2].

Direct Glucoconjugate Absorption Studies

In in vitro cell culture systems, the use of organic solvents (e.g., DMSO) to solubilize hydrophobic compounds can introduce confounding cytotoxicity or solvent effects. Hydroxytyrosol 4-O-glucoside's water solubility eliminates the need for organic co-solvents, reducing experimental artifacts and enabling more physiologically relevant dosing [1]. Its retained antioxidant activity, combined with enhanced stability in aqueous media, ensures reproducible bioactivity measurements over typical cell culture timeframes [2].

Stability in Functional Foods & Beverages

As the predominant phenolic glucoside in ripe olive pulp, Hydroxytyrosol 4-O-glucoside serves as a critical authentic standard for the development and validation of analytical methods (LC-MS, HPLC) aimed at quantifying olive-derived phenolic metabolites in biological fluids [1]. Its unique mass and chromatographic signature are essential for accurate biomarker identification in dietary intervention studies exploring the health benefits of olive consumption [2].

Application

Selection Property

Validation Focus

Aqueous in vitro bioassays

Aqueous formulation compatibility

Solubility in assay media

Olive fruit metabolomics

Ripening-stage marker specificity

Glucoside/aglycone ratio profiling

Glucose transporter-mediated absorption

Direct O-glucoside absorption pathway

Intact uptake in cell models

Aqueous product stability testing

Reported oxidative stability context

Antioxidant retention over shelf life

• [1] Ohashi H, Koma D, Ohmoto T, et al. Enhancing hydroxytyrosol stability via site-specific glucosylation. Carbohydr Res. 2025;556:109618. View Source
• [2] López de las Hazas MC, Piñol C, Macià A, Motilva MJ. Differential absorption and metabolism of hydroxytyrosol and its precursors oleuropein and secoiridoids. J Funct Foods. 2016;22:52-63. View Source